Cas no 5687-73-0 (2-cyclopropylideneacetic acid)

• Product Name: 2-cyclopropylideneacetic acid
• CAS No: 5687-73-0
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD09032653
• CID: 1600246
• PubChem ID: 15466446
• Update Time: 2025-10-29

2-cyclopropylideneacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyclopropylidene-
• 2-cyclopropylideneacetic acid
• Cyclopropylideneacetic acid
• cyclopropylidene-5 methoxycarbonyl-2 pentanoate de methyle

• MDL： MFCD09032653
• Inchi： 1S/C5H6O2/c6-5(7)3-4-1-2-4/h3H,1-2H2,(H,6,7)
• InChI Key： BUTJLJIPWQEYOC-UHFFFAOYSA-N
• SMILES： OC(/C=C1/CC/1)=O

Computed Properties

• Exact Mass: 98.03680

Experimental Properties

• PSA: 37.30000
• LogP: 0.79120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-cyclopropylideneacetic acid

Exploring Acetic acid, cyclopropylidene- (CAS No. 5687-73-0): Properties, Applications, and Market Trends

Acetic acid, cyclopropylidene- (CAS No. 5687-73-0) is a specialized organic compound with a unique molecular structure that combines the cyclopropylidene group with an acetic acid moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. As researchers and industries seek more sustainable and efficient chemical solutions, cyclopropylidene acetic acid derivatives have emerged as promising candidates for various innovative applications.

The chemical structure of Acetic acid, cyclopropylidene- features a highly reactive cyclopropylidene group, which contributes to its distinctive chemical behavior. This structural characteristic makes it particularly valuable in organic synthesis, where it serves as a building block for more complex molecules. Recent studies have shown that compounds containing the cyclopropylidene acetic acid moiety exhibit interesting biological activities, making them potential candidates for drug discovery programs targeting various therapeutic areas.

In the pharmaceutical industry, Acetic acid, cyclopropylidene- derivatives are being investigated for their potential medicinal properties. Researchers are particularly interested in how the cyclopropylidene group might influence the pharmacokinetic profiles of drug candidates. Some studies suggest that incorporating this structural element could improve metabolic stability and bioavailability, addressing common challenges in drug development. The compound's unique structure also makes it valuable for creating novel chiral auxiliaries and stereoselective synthesis reagents.

The agrochemical sector has shown growing interest in cyclopropylidene acetic acid derivatives as potential plant growth regulators or pest control agents. The strained ring system of the cyclopropylidene group may interact with biological targets in unique ways, offering possibilities for developing new crop protection products with novel modes of action. This aligns with current agricultural trends seeking more environmentally friendly and targeted solutions for sustainable farming practices.

From a materials science perspective, Acetic acid, cyclopropylidene- serves as a precursor for various functional materials. Its incorporation into polymers and coatings can impart specific properties such as improved thermal stability or unique optical characteristics. Researchers are exploring its potential in creating advanced materials for electronics, sensors, and specialty coatings, responding to the growing demand for high-performance materials in technology applications.

The synthesis and handling of Acetic acid, cyclopropylidene- require specialized knowledge due to the reactivity of the cyclopropylidene group. Modern synthetic approaches focus on developing more efficient and sustainable production methods, aligning with the chemical industry's green chemistry initiatives. Recent advancements in catalytic systems and solvent-free reactions have improved the accessibility of this compound for research and industrial applications.

Market analysis indicates growing demand for cyclopropylidene acetic acid derivatives across multiple sectors. The compound's versatility has led to increased research activity, with patent filings showing steady growth in recent years. As industries continue to seek innovative chemical solutions, Acetic acid, cyclopropylidene- is positioned as a valuable intermediate with expanding application potential.

Quality control and characterization of Acetic acid, cyclopropylidene- require advanced analytical techniques. Modern spectroscopic methods, including NMR and mass spectrometry, are essential for verifying the compound's purity and structure. The development of standardized analytical protocols has facilitated its adoption in various research and industrial settings, ensuring consistent quality across different applications.

Future research directions for Acetic acid, cyclopropylidene- include exploring its potential in green chemistry applications and sustainable manufacturing processes. Scientists are investigating its role in catalytic systems and as a building block for biodegradable materials. These developments align with global trends toward more environmentally conscious chemical production and usage.

For researchers working with cyclopropylidene acetic acid derivatives, proper storage and handling procedures are essential to maintain compound stability. Recommended storage conditions typically involve protection from moisture and oxygen, often under inert atmosphere or refrigeration, depending on specific requirements. These precautions help preserve the compound's reactivity and extend its shelf life for experimental use.

The scientific literature contains numerous studies documenting the unique reactivity patterns of Acetic acid, cyclopropylidene-. Its behavior in various chemical transformations continues to be an active area of investigation, with new reactions and applications being reported regularly. This ongoing research contributes to a deeper understanding of cyclopropylidene chemistry and expands the compound's utility in synthetic applications.

As interest in specialized organic compounds grows, Acetic acid, cyclopropylidene- maintains its relevance due to its distinctive structural features and versatile applications. The compound's potential in addressing current challenges in pharmaceuticals, agriculture, and materials science ensures its continued importance in chemical research and industrial applications for years to come.